N-[2-(4-propionyl-1-piperazinyl)phenyl]propanamide

• Molecular Formula: C16H23N3O2
• Molecular Weight: 289.37 g/mol
• IUPAC Name: N-[2-(4-propanoylpiperazin-1-yl)phenyl]propanamide
• InChI: InChI=1S/C16H23N3O2/c1-3-15(20)17-13-7-5-6-8-14(13)18-9-11-19(12-10-18)16(21)4-2/h5-8H,3-4,9-12H2,1-2H3,(H,17,20)
• InChI Key: OYCMDCYJTFMESG-UHFFFAOYSA-N
• SMILES: CCC(=O)NC1=CC=CC=C1N2CCN(CC2)C(=O)CC

Description

N-[2-(4-propionyl-1-piperazinyl)phenyl]propanamide, commonly known as FPPP, is a synthetic compound that belongs to the class of piperazine derivatives. FPPP has been extensively studied for its potential applications in scientific research.

Scientific Research Applications

FPPP has been used in various scientific research studies, including neuroscience, pharmacology, and toxicology. In neuroscience, FPPP has been studied for its potential use as a tool for investigating the role of dopamine receptors in the brain. In pharmacology, FPPP has been used to study the effects of dopamine receptor agonists and antagonists on behavior and cognition. In toxicology, FPPP has been used to investigate the toxicity of piperazine derivatives.

Mechanism of Action

FPPP acts as a dopamine receptor agonist, specifically targeting the D1 and D2 receptor subtypes. It binds to these receptors and activates them, leading to an increase in dopamine release in the brain. This increase in dopamine release is associated with various physiological and behavioral effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of FPPP are primarily mediated by its interaction with dopamine receptors. FPPP has been shown to increase dopamine release in the brain, leading to increased locomotor activity, stereotypy, and other behavioral effects. FPPP has also been shown to increase the release of other neurotransmitters, such as serotonin and norepinephrine.

Advantages and Limitations for Lab Experiments

One advantage of using FPPP in lab experiments is its high potency and selectivity for dopamine receptors. This makes it a useful tool for investigating the role of dopamine receptors in various physiological and behavioral processes. However, one limitation of using FPPP is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for research on FPPP. One area of interest is the development of new dopamine receptor agonists and antagonists based on the structure of FPPP. Another potential direction is the investigation of the long-term effects of FPPP on dopamine receptor function and behavior. Finally, FPPP could be used as a tool for investigating the role of dopamine receptors in various neurological and psychiatric disorders.

Synthesis Methods

FPPP can be synthesized via a multi-step process that involves the reaction of 4'-phenyl-2-propionylbiphenyl with piperazine in the presence of a catalyst. The resulting product is then purified using various techniques, such as column chromatography and recrystallization.